Ethyl 6-amino-7-methylimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: ethyl 6-amino-7-methylimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C11H13N3O2/c1-3-16-11(15)9-6-14-5-8(12)7(2)4-10(14)13-9/h4-6H,3,12H2,1-2H3
• InChI Key: FGSUTBZSLCNLHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=C(C(=CC2=N1)C)N
• Molecular Formula: C11H13N3O2
• DSSTOX Substance ID: DTXSID801191357
• Molecular Weight: 219.24 g/mol
• CAS No.: 132272-56-1

Description

“Ethyl 6-amino-7-methylimidazo[1,2-a]pyridine-2-carboxylate” is a compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. They have been used in the development of antituberculosis agents.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A specific example of a compound with a 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring was identified to have significantly improved potency against tuberculosis.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that ethyl 6-amino-7-methylimidazo[1,2-a]pyridine-2-carboxylate can be utilized in the synthesis of various heterocyclic compounds. For instance, it has been used in the preparation of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, which have been evaluated for their anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982). Similarly, its derivatives, such as ethyl 2-methylimidazo[1,2-a]pyrimidine-3-carboxylates, have been synthesized and tested for similar pharmacological activities (Abignente et al., 1984).

Biological Activity

The compound has also been investigated for its potential in creating fused polyheterocyclic systems with biological activity. For example, a study synthesized novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems starting from related compounds, which could serve as synthons for other heterocyclic systems with potential biological activity (Bakhite et al., 2005).

Synthesis of Antiulcer Drugs

This chemical has been used in the synthesis of imidazo[1,2-a]pyridinylethylbenzoxazoles, which are a novel class of histamine H2-receptor antagonists with potential as antiulcer drugs. The derivatives of 2-amino-6-[2-(imidazo[1,2-a]pyridin-2-yl)ethyl]benzoxazole have shown potent antisecretory and cytoprotective activity (Katsura et al., 1992).